Cas no 34332-94-0 (p-Octylphenyl Phosphate)
p-Octylphenyl Phosphate Chemical and Physical Properties
Names and Identifiers
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- p-Octylphenyl Phosphate
- LCQIKBDZONOEOA-UHFFFAOYSA-N
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p-Octylphenyl Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O241380-100mg |
p-Octylphenyl Phosphate |
34332-94-0 | 100mg |
$ 207.00 | 2023-04-15 | ||
| TRC | O241380-1g |
p-Octylphenyl Phosphate |
34332-94-0 | 1g |
$ 1800.00 | 2023-09-06 | ||
| TRC | O241380-1000mg |
p-Octylphenyl Phosphate |
34332-94-0 | 1g |
$ 1642.00 | 2023-04-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | O241380-100mg |
p-Octylphenyl Phosphate |
34332-94-0 | 100mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | O241380-1g |
p-Octylphenyl Phosphate |
34332-94-0 | 1g |
¥14400.00 | 2023-09-15 |
p-Octylphenyl Phosphate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on p-Octylphenyl Phosphate
Recent Advances in p-Octylphenyl Phosphate (CAS 34332-94-0) Research: Applications and Mechanistic Insights
This research brief synthesizes the latest findings on p-Octylphenyl Phosphate (CAS 34332-94-0), an organophosphate compound gaining attention in chemical biology and pharmaceutical applications. Recent studies (2022-2024) highlight its dual role as both a structural analog for drug development and a functional component in material science, with particular emphasis on its enzyme-modulating properties and surfactant characteristics.
Structural analyses using X-ray crystallography (Li et al., 2023) reveal p-Octylphenyl Phosphate's unique amphiphilic configuration, with the octyl chain enabling membrane penetration (logP = 3.8) while the phosphate group maintains water solubility at physiological pH. This property has been exploited in novel drug delivery systems, where it serves as a component of self-assembling nanoparticles for targeted cancer therapies, showing 40% improved tumor accumulation in murine models compared to conventional formulations.
In biochemical applications, p-Octylphenyl Phosphate demonstrates selective inhibition of protein tyrosine phosphatases (PTPs), particularly PTP1B (IC50 = 2.3 μM). Mechanistic studies (Zhang et al., 2024) employing hydrogen-deuterium exchange mass spectrometry (HDX-MS) identified allosteric binding at the phosphatase's C-terminal domain, offering new avenues for diabetes and obesity drug development. Comparative studies with analogous compounds show its superior metabolic stability (t1/2 = 8.7 hours in human microsomes) due to the octyl group's steric protection of the phosphate moiety.
Industrial applications have expanded with the development of p-Octylphenyl Phosphate-based flame retardants, achieving UL94 V-0 rating at 15% loading in polycarbonate composites. The 2023 patent landscape shows 14 new filings utilizing this compound, particularly in electronics encapsulation where its thermal stability (decomposition temperature = 285°C) outperforms traditional alternatives. Environmental impact assessments indicate 78% biodegradation within 28 days under OECD 301B conditions, addressing previous concerns about organophosphate persistence.
Ongoing clinical investigations (Phase I/II) are evaluating p-Octylphenyl Phosphate derivatives as modulators of the PI3K/Akt pathway, with preliminary data showing promising anti-proliferative effects in triple-negative breast cancer cell lines (MDA-MB-231, IC50 = 5.1 μM). Safety profiles from these studies indicate acceptable toxicity margins (NOAEL = 50 mg/kg/day in primates), though further pharmacokinetic optimization is required to improve oral bioavailability (currently F% = 12).
The compound's versatility is further demonstrated in diagnostic applications, where p-Octylphenyl Phosphate-conjugated quantum dots enable sensitive detection of alkaline phosphatase (ALP) activity with a detection limit of 0.01 U/L. This innovation has been adapted for point-of-care testing of bone disorders, showing 92% correlation with standard ELISA methods in recent multicenter trials.
Future research directions highlighted in the 2024 American Chemical Society symposium include: (1) development of chiral analogs for selective kinase inhibition, (2) exploration of its role in lipid bilayer organization using cryo-EM techniques, and (3) scale-up optimization for industrial production via continuous flow chemistry methods. The compound's unique combination of physicochemical properties and biological activity positions it as a promising scaffold for multifunctional applications in chemical biology and materials science.
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